(4-(Dimethylamino)phenyl)(3-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone

• IUPAC Name: [4-(dimethylamino)phenyl]-[3-(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]methanone
• InChI: InChI=1S/C18H18N4O2S/c1-21(2)15-5-3-12(4-6-15)18(23)22-9-14(10-22)17-19-16(20-24-17)13-7-8-25-11-13/h3-8,11,14H,9-10H2,1-2H3
• InChI Key: NUZWCKPJXFUTNJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(=O)N2CC(C2)C3=NC(=NO3)C4=CSC=C4
• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol

Description

(4-(Dimethylamino)phenyl)(3-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C18H18N4O2S and its molecular weight is 354.43. The purity is usually 95%.
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Scientific Research Applications

Novel Tandem Transformations and Synthetic Applications

Research on novel transformations of amino and carbonyl/nitrile groups in thiophene derivatives has led to the development of new synthetic methodologies for thienopyrimidine and other heterocyclic compounds. These transformations are crucial for constructing complex molecules with potential applications in drug development and materials science (Pokhodylo et al., 2010).

Antimicrobial and Antipsychotic Investigations

The design and synthesis of novel azodye, Schiff base, and chalcone derivatives have shown significant antimicrobial and antipsychotic activities. These studies contribute to the development of new therapeutic agents by exploring the chemical space around similar structural frameworks (Gopi et al., 2017).

Spectral Characterization and Biological Activity

Spectral characterization and docking studies of thiazolyl and thiophenyl methanone derivatives have been conducted, revealing insights into their antibacterial activity. These compounds' structures and bioactivities help inform the design of new molecules with enhanced biological properties (Shahana et al., 2020).

Binding and Activity Studies on Receptors

Studies on novel nonpeptide antagonists, like those targeting human orexin-1 receptors, have provided valuable data on binding affinities and receptor activities. This research is foundational for developing new drugs targeting sleep disorders and related conditions (Langmead et al., 2004).

Antioxidant and Antimicrobial Activities

The synthesis of pyrimidine-azitidinone analogs and their evaluation for antioxidant, antimicrobial, and antitubercular activities highlight the potential of such compounds in developing new treatments for infectious diseases and conditions related to oxidative stress (Chandrashekaraiah et al., 2014).